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Compound of Interest

Compound Name: 2-Isopropylmalic acid

Cat. No.: B1196257 Get Quote

For researchers and scientists in drug development, the safe and compliant disposal of

chemical reagents is a critical aspect of laboratory operations. This guide provides detailed,

step-by-step procedures for the proper disposal of 2-Isopropylmalic acid, ensuring the safety

of laboratory personnel and adherence to environmental regulations.

Essential Safety and Logistical Information
2-Isopropylmalic acid, a key intermediate in the biosynthesis of leucine, is classified as a skin

and eye irritant and may cause respiratory irritation.[1] While not listed as a hazardous waste

by the U.S. Environmental Protection Agency (EPA), proper handling and disposal are

paramount to maintaining a safe laboratory environment. Local regulations may vary, and it is

incumbent upon the generator of the waste to ensure full compliance.

Key Chemical Properties
A summary of the key quantitative data for 2-Isopropylmalic acid is presented below for easy

reference.
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Property Value Source

CAS Number 3237-44-3 PubChem

Molecular Formula C₇H₁₂O₅ PubChem

Molecular Weight 176.17 g/mol PubChem

Melting Point 144-146 °C Human Metabolome Database

Appearance Solid Human Metabolome Database

Step-by-Step Disposal Protocol
The recommended procedure for the disposal of 2-Isopropylmalic acid involves a clear, multi-

step process designed to minimize risk and ensure regulatory compliance.

Waste Identification and Segregation
Characterization: Based on available data, 2-Isopropylmalic acid is a non-hazardous solid

waste unless it has been mixed with a listed hazardous substance or exhibits hazardous

characteristics (e.g., ignitability, corrosivity, reactivity, toxicity).

Segregation: To prevent accidental chemical reactions, do not mix 2-Isopropylmalic acid
waste with other chemical waste streams. It should be collected in a dedicated, properly

labeled waste container.

Personal Protective Equipment (PPE)
Before handling 2-Isopropylmalic acid for disposal, ensure you are wearing appropriate

PPE, including:

Safety glasses or goggles

Chemical-resistant gloves (e.g., nitrile)

A lab coat

Containerization and Labeling
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Container Selection: Use a clean, dry, and chemically compatible container with a secure lid

for collecting the waste. The container should be in good condition and free from leaks or

residues.

Labeling: The waste container must be clearly labeled with the words "Waste 2-
Isopropylmalic Acid" and the date accumulation started.

On-site Accumulation
Storage: Store the sealed waste container in a designated satellite accumulation area within

the laboratory. This area should be away from general laboratory traffic and incompatible

materials.

Volume Limits: Adhere to institutional and local regulations regarding the maximum volume

of waste that can be accumulated in a satellite area before being transferred to a central

holding facility.

Final Disposal
Licensed Disposal Company: The primary and recommended method for the disposal of 2-
Isopropylmalic acid is to offer the surplus and non-recyclable material to a licensed

professional waste disposal company.[1] These companies are equipped to handle chemical

waste in accordance with all federal, state, and local regulations.

Documentation: Maintain a record of all disposed chemical waste, including the name of the

chemical, quantity, date of disposal, and the name of the disposal company.

Experimental Workflow for Disposal
The logical workflow for the disposal of 2-Isopropylmalic acid is illustrated in the diagram

below.
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Step 1: Waste Identification
(2-Isopropylmalic Acid)

Step 2: Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Handle with Care

Step 3: Collect in a Labeled,
Compatible Container

Prepare for Collection

Step 4: Store in Designated
Satellite Accumulation Area

Secure Storage

Step 5: Arrange for Pickup by a
Licensed Waste Disposal Company

Final Disposition

Step 6: Maintain Disposal Records

Ensure Compliance

Click to download full resolution via product page

Caption: Disposal workflow for 2-Isopropylmalic acid.

Biological Context: Leucine Biosynthesis Pathway
2-Isopropylmalic acid is a crucial intermediate in the biosynthesis of the essential amino acid

leucine. Understanding its role in this metabolic pathway provides valuable context for

researchers. The diagram below outlines the key steps in this pathway where 2-
Isopropylmalic acid is involved.
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Caption: Role of 2-Isopropylmalic acid in leucine biosynthesis.

By adhering to these procedures and understanding the context of the chemicals they handle,

researchers can ensure a safe and compliant laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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